Cas no 1393583-24-8 ((4-Bromo-6-methoxypyridin-2-YL)acetic acid)

• Product Name: (4-Bromo-6-methoxypyridin-2-YL)acetic acid
• CAS No: 1393583-24-8
• MF: C₈H₈BrNO₃
• MW: 246.05802154541
• CID: 4901351
• Update Time: 2025-10-29

(4-Bromo-6-methoxypyridin-2-YL)acetic acid Chemical and Physical Properties

Names and Identifiers

• AB81627
• 4-Bromo-2-methoxypyridine-6-acetic acid
• (4-BROMO-6-METHOXYPYRIDIN-2-YL)ACETIC ACID
• (4-Bromo-6-methoxypyridin-2-YL)acetic acid

• Inchi： 1S/C8H8BrNO3/c1-13-7-3-5(9)2-6(10-7)4-8(11)12/h2-3H,4H2,1H3,(H,11,12)
• InChI Key： WJNQFSMCLCVBBZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(N=C(C=1)CC(=O)O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 188
• XLogP3: 1.3
• Topological Polar Surface Area: 59.4

Additional information on (4-Bromo-6-methoxypyridin-2-YL)acetic acid

Comprehensive Guide to (4-Bromo-6-methoxypyridin-2-YL)acetic acid (CAS No. 1393583-24-8): Properties, Applications, and Market Insights

(4-Bromo-6-methoxypyridin-2-YL)acetic acid (CAS No. 1393583-24-8) is a specialized pyridine derivative with significant relevance in pharmaceutical and agrochemical research. This compound, characterized by its bromine and methoxy functional groups, serves as a versatile building block in organic synthesis. Its unique structure makes it valuable for developing novel drug intermediates and crop protection agents, aligning with current industry demands for sustainable and efficient chemical solutions.

The molecular formula of (4-Bromo-6-methoxypyridin-2-YL)acetic acid is C₈H₈BrNO₃, with a molecular weight of 246.06 g/mol. Its chemical structure features a pyridine ring substituted with a bromine atom at the 4-position and a methoxy group at the 6-position, while the acetic acid moiety at the 2-position enhances its reactivity. This combination of substituents contributes to its moderate polarity and good solubility in common organic solvents like DMSO and methanol, making it suitable for various synthetic applications.

In pharmaceutical research, (4-Bromo-6-methoxypyridin-2-YL)acetic acid is increasingly explored as a key intermediate for developing kinase inhibitors and anti-inflammatory agents. Recent studies highlight its potential in addressing drug-resistant infections and chronic inflammatory diseases—topics currently trending in medical research. The compound's bromopyridine core is particularly valuable for Suzuki coupling reactions, enabling the creation of diverse molecular architectures sought after in modern drug discovery programs.

The agrochemical industry utilizes (4-Bromo-6-methoxypyridin-2-YL)acetic acid in developing next-generation pesticides and herbicides. With growing global emphasis on sustainable agriculture and reduced environmental impact, this compound's derivatives show promise in creating targeted pest control solutions. Its structural features allow for modifications that can enhance biodegradability while maintaining efficacy—a crucial factor in contemporary agrochemical design.

From a synthetic chemistry perspective, 1393583-24-8 offers multiple reactive sites for functionalization. The bromine atom facilitates various cross-coupling reactions, while the acetic acid group enables esterification or amidation processes. These characteristics make it a valuable scaffold for combinatorial chemistry and high-throughput screening applications, addressing the pharmaceutical industry's need for diverse compound libraries.

The market for (4-Bromo-6-methoxypyridin-2-YL)acetic acid has shown steady growth, particularly in regions with strong pharmaceutical manufacturing sectors like North America, Europe, and Asia-Pacific. Current trends indicate increasing demand for custom synthesis services and building blocks for drug development, positioning this compound as a strategically important material. Suppliers are responding by improving production scalability and purity standards to meet research and industrial requirements.

Quality control of CAS 1393583-24-8 typically involves HPLC analysis to ensure >98% purity, with particular attention to residual solvents and byproducts. Proper storage recommendations include protection from moisture at 2-8°C in amber glass containers. These handling protocols ensure stability for long-term use in research settings, addressing common concerns about compound degradation among end-users.

Environmental and safety considerations for (4-Bromo-6-methoxypyridin-2-YL)acetic acid follow standard laboratory chemical protocols. While not classified as highly hazardous, proper PPE including gloves and eye protection is recommended during handling. The compound's ecological impact is considered moderate, with current research focusing on developing greener synthetic routes—a response to the chemical industry's growing emphasis on green chemistry principles.

Future research directions for 1393583-24-8 may explore its potential in bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs), two rapidly advancing areas in drug development. The compound's ability to serve as a linker molecule in these applications could open new therapeutic avenues, particularly in targeted protein degradation strategies that are gaining attention in oncology research.

For researchers sourcing (4-Bromo-6-methoxypyridin-2-YL)acetic acid, verification of CAS number 1393583-24-8 and analytical certificates is essential. Reputable suppliers provide comprehensive technical data sheets and MSDS documentation, addressing the procurement concerns frequently raised in scientific forums and search queries related to specialty chemicals.